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Compound of Interest

Compound Name: 3-(p-Tolyl)furan-2,5-dione

Cat. No.: B15053790 Get Quote

An in-depth technical guide on 3-(p-Tolyl)furan-2,5-dione, a compound of interest to

researchers, scientists, and drug development professionals. This document provides available

data on its chemical identity and structure, alongside information on closely related compounds

due to the limited specific data on the title compound.

Chemical Identity and Structure
The compound 3-(p-Tolyl)furan-2,5-dione, also known as 3-(p-tolyl)maleic anhydride, has the

chemical structure illustrated below.

Chemical Structure:

Tolyl)furan-2,5-chemdraw

Click to download full resolution via product page

Caption: Chemical structure of a related compound, 3-Phenylfuran-2,5-dione.

A definitive CAS (Chemical Abstracts Service) registry number for 3-(p-Tolyl)furan-2,5-dione
could not be located in the available search results. However, information on structurally similar

compounds is available.
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Due to the absence of specific data for 3-(p-Tolyl)furan-2,5-dione, this guide presents

information on two closely related compounds: the saturated analog, 3-(p-Tolyl)dihydrofuran-

2,5-dione, and the phenyl-substituted analog, 3-Phenylfuran-2,5-dione.

3-(p-Tolyl)dihydrofuran-2,5-dione
This compound is the saturated version of the title compound, meaning the furan ring does not

contain a double bond.

Data Presentation:

Property Value Citations

CAS Number 1225521-38-9 [1][2]

Molecular Formula C₁₁H₁₀O₃ [2]

Molecular Weight 190.19 g/mol [2]

Description
A versatile small molecule

scaffold
[1]

Purity Minimum 95% [1]

3-Phenylfuran-2,5-dione
This compound features a phenyl group instead of a p-tolyl group attached to the furan-2,5-

dione core.
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Property Value Citations

CAS Number 36122-35-7 [3]

Molecular Formula C₁₀H₆O₃

Molecular Weight 174.15 g/mol

Appearance
White to light brown powder or

needles

Melting Point 120-122 °C

Experimental Protocols
Specific experimental protocols for the synthesis and reactions of 3-(p-Tolyl)furan-2,5-dione
are not readily available in the searched literature. However, a general synthetic approach for

aryl-substituted maleic anhydrides can be proposed.

Generalized Synthetic Workflow:

A plausible synthetic route to 3-aryl-furan-2,5-diones involves the condensation of an aryl-

substituted acetic acid with a dialkyl oxalate, followed by cyclization and dehydration of the

resulting intermediate.

Starting Materials:
p-Tolylacetic Acid
+ Diethyl Oxalate

Base-catalyzed
Condensation

Intermediate:
α-keto ester

Acid-catalyzed
Cyclization &
Dehydration

Final Product:
3-(p-Tolyl)furan-2,5-dione

Click to download full resolution via product page

Caption: A generalized synthetic pathway for 3-(p-Tolyl)furan-2,5-dione.

Signaling Pathways and Logical Relationships
As no specific biological or signaling pathway data for 3-(p-Tolyl)furan-2,5-dione was

identified, a logical relationship diagram illustrating the potential reactivity of the maleic
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anhydride moiety is presented. The electron-deficient double bond and the anhydride

functionality are key features for various chemical transformations.

Potential Chemical Reactivity

3-(p-Tolyl)furan-2,5-dione

Anhydride Moiety Alkene Moiety

Hydrolysis
(with Water)

Aminolysis
(with Amines)

Alcoholysis
(with Alcohols)

Diels-Alder Reaction
(with Dienes)

Michael Addition
(with Nucleophiles)
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Caption: Logical diagram of the potential reactivity of 3-(p-Tolyl)furan-2,5-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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